Cas no 957346-54-2 (3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is a boronic ester derivative featuring a benzamide scaffold with a fluorine substituent at the 3-position. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity and efficiency. The tetramethyl-1,3,2-dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. The electron-withdrawing fluorine substituent can influence reactivity and regioselectivity in subsequent transformations. Its well-defined structure and compatibility with palladium catalysis make it a valuable reagent for pharmaceutical and materials science research, particularly in the development of fluorinated aromatic compounds.

3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide structure

957346-54-2 structure

Product Name:3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

CAS No:957346-54-2

MF:C₁₃H₁₇BFNO₃

MW:265.0883872509

MDL:MFCD18732743

CID:2736909

PubChem ID:67117486

Update Time:2025-06-07

3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- 3-Fluoro-4-(tetraMethyl-1,3,2-dioxaborolan-2-yl)benzaMide
- SCHEMBL1674267
- Z2044776016
- EN300-7365907
- MFCD18732743
- 957346-54-2
- CS-0174468
- 1-Carbamoyl-3-fluorobenzene-4-boronic Acid Pinacol Ester
- 3-fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl) benzamide
- AKOS024438896
- DTXSID60736459
- UKBHJXNAIHHVEH-UHFFFAOYSA-N
- 3-fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzamide
- BS-24718
- 3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- MDL： MFCD18732743
- Inchi： 1S/C13H17BFNO3/c1-12(2)13(3,4)19-14(18-12)9-6-5-8(11(16)17)7-10(9)15/h5-7H,1-4H3,(H2,16,17)
- InChI Key： UKBHJXNAIHHVEH-UHFFFAOYSA-N
- SMILES： FC1C=C(C(N)=O)C=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

Exact Mass: 265.12900
Monoisotopic Mass: 265.1285517g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.6Å²

Experimental Properties

PSA: 62.54000
LogP: 2.10800

3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019143398-5g	3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	957346-54-2	95%	5g	$465.12	2023-08-31
TRC	F598638-100mg	3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	957346-54-2		100mg	$81.00	2023-05-18
TRC	F598638-250mg	3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	957346-54-2		250mg	$155.00	2023-05-18
TRC	F598638-500mg	3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	957346-54-2		500mg	$236.00	2023-05-18
TRC	F598638-1g	3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	957346-54-2		1g	$333.00	2023-05-18
eNovation Chemicals LLC	Y1263009-250mg	3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	957346-54-2	97%	250mg	$85	2024-06-07
eNovation Chemicals LLC	Y1263009-1g	3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	957346-54-2	97%	1g	$155	2025-02-18
eNovation Chemicals LLC	Y1263009-250mg	3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	957346-54-2	97%	250mg	$90	2025-02-18
Apollo Scientific	PC412484-5g	3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	957346-54-2		5g	£784.00	2025-02-21
Apollo Scientific	PC412484-250mg	3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	957346-54-2		250mg	£75.00	2025-02-21

3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Suppliers

Amadis Chemical Company Limited

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(CAS:957346-54-2)3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

Order Number:A1195017

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:26

Price ($):474.0

Email:sales@amadischem.com

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Related Categories

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